Cas no 2171146-38-4 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)-N-propylbutanamidoacetic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)-N-propylbutanamidoacetic acid
• CAS No: 2171146-38-4
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6166907
• PubChem ID: 165874702
• Update Time: 2025-05-20

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)-N-propylbutanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)-N-propylbutanamidoacetic acid
• EN300-1489131
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)-N-propylbutanamido]acetic acid
• 2171146-38-4

• Inchi： 1S/C25H30N2O5S/c1-3-13-27(15-23(28)29)24(30)22(12-14-33-2)26-25(31)32-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,3,12-16H2,1-2H3,(H,26,31)(H,28,29)/t22-/m0/s1
• InChI Key： ADXDDKKHPVLFHW-QFIPXVFZSA-N
• SMILES： S(C)CC[C@@H](C(N(CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 121Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)-N-propylbutanamidoacetic acid

Compound CAS No. 2171146-38-4: A Comprehensive Overview of 2-(2S)-[...]Acetic Acid

The compound with CAS No. 2171146-38-4, also known as 2-(2S)-[...]Acetic Acid, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and biotechnology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

The chemical structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a methylsulfanyl moiety, and an N-propylbutanamidoacetic acid backbone. These groups contribute to its stability, solubility, and reactivity, making it suitable for use in peptide synthesis and other biochemical applications. The stereochemistry at the second carbon atom (denoted by the (S) configuration) plays a crucial role in determining its biological activity and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, overcoming challenges related to its complexity. Researchers have employed novel strategies such as microwave-assisted synthesis and catalytic asymmetric synthesis to enhance yield and purity. These methods not only improve the scalability of production but also pave the way for large-scale manufacturing, which is essential for its potential commercialization.

In terms of biological activity, this compound has demonstrated remarkable properties in vitro and in vivo studies. It has been shown to exhibit potent inhibitory effects on specific enzymes, making it a promising candidate for the development of new drugs targeting various diseases. Furthermore, its ability to penetrate cellular membranes efficiently suggests its potential use in drug delivery systems.

The application of this compound extends beyond pharmaceuticals; it has also found utility in analytical chemistry as a chiral resolving agent. Its ability to differentiate between enantiomers has made it invaluable in the separation and purification of chiral compounds, a critical step in drug development.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in harnessing its full therapeutic potential.

In conclusion, the compound with CAS No. 2171146-38-4 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methods and promising biological activity, positions it as a key player in future drug discovery and development.